Cas no 1344-70-3 (COPPER(II) OXIDE)

• Product Name: COPPER(II) OXIDE
• CAS No: 1344-70-3
• MF: CuO
• MW: 79.5454015731812
• CID: 212056
• PubChem ID: 164827
• Update Time: 2025-04-19

COPPER(II) OXIDE Chemical and Physical Properties

Names and Identifiers

• COPPER(II) OXIDE
• BLACK COPPER OXIDE
• COPPER(II) OXIDE ON ALUMINA
• COPPER(II) OXIDE, BLACK
• COPPER(+2)OXIDE
• COPPER MONOXIDE
• COPPER OXIDE
• COPPER OXIDE BLACK
• CUPRIC OXIDE, BLACK
• copper,oxygen(2-)
• CB 250
• EINECS 215-706-6
• V1XJQ704R4
• CUPRIC (II) OXIDE
• Cu(II) oxide
• COOPER (AS CUPRIC OXIDE) [VANDF]
• Copper(II) oxide 325 mesh powder
• COPPER (AS CUPRIC OXIDE) [VANDF]
• Cuprite 3 Special Order
• Copper Oxide 0.4
• CUPRUM OXYDATUM NIGRUM [WHO-DD]
• Cuprum oxydatum nigrum
• 1344-70-3
• CUPRIC OXIDE [WHO-DD]
• DTXCID3014488
• COPPER(II) OXIDE [HSDB]
• KKCXRELNMOYFLS-UHFFFAOYSA-N
• CUPRUM OXYDATUM NIGRUM [HPUS]
• COPPER (AS CUPRIC OXIDE)
• CUPRIC OXIDE [INCI]
• CUPRIC OXIDE [MI]
• copper(II) oxide (tenorite)
• COOPER (AS CUPRIC OXIDE)
• CUPRIC OXIDE [VANDF]
• CHEBI:75955
• Epitope ID:190360
• DB11134
• DTXSID5034488
• copper;oxygen(2-)
• Q421787
• Copper(II)oxideonalumina
• NSC-83537

• Inchi： 1S/Cu.O/q+2;-2
• InChI Key： KKCXRELNMOYFLS-UHFFFAOYSA-N
• SMILES： [Cu+2].[O-2]

Computed Properties

• Exact Mass: 78.92450
• Monoisotopic Mass: 78.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: powder
• Density: 6.315
• Melting Point: 1326 °C
• Boiling Point: 2000
• Flash Point: Nonsense
• Refractive Index: 2.63
• PSA: 0.00000
• LogP: -0.12130

COPPER(II) OXIDE Security Information

• WGK Germany：1
• Hazard Category Code： 22
• RTECS：GL7900000
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：储存于15 - 25 C紧闭密封的容器中,干燥的位置。